Tetrakis(decyl)phosphanium bromide

• CAS No.: 49745-72-4
• Molecular Formula: C40H84BrP
• Molecular Weight: 676 g/mol
• IUPAC Name: tetrakis-decylphosphanium;bromide
• InChI: InChI=1S/C40H84P.BrH/c1-5-9-13-17-21-25-29-33-37-41(38-34-30-26-22-18-14-10-6-2,39-35-31-27-23-19-15-11-7-3)40-36-32-28-24-20-16-12-8-4;/h5-40H2,1-4H3;1H/q+1;/p-1
• InChI Key: GBPSSGTXNRSVPE-UHFFFAOYSA-M
• SMILES: CCCCCCCCCC[P+](CCCCCCCCCC)(CCCCCCCCCC)CCCCCCCCCC.[Br-]

Description

Tetrakis(decyl)phosphanium bromide is a quaternary phosphonium salt characterized by a central phosphorus atom bonded to four decyl (C₁₀H₂₁) alkyl chains and a bromide counterion. For instance, Tetrakis(decyl)ammonium bromide (CAS 14937-42-9), an ammonium analog, has a molecular formula of C₄₀H₈₄BrN and a molecular weight of 659.01 g/mol . Phosphonium salts generally exhibit higher thermal stability and hydrophobicity compared to ammonium analogs, making them valuable in specialized applications like phase-transfer catalysis, ionic liquids, and polymer membranes .

Comparison with Similar Compounds

Structural Analogs and Physicochemical Properties

The table below compares Tetrakis(decyl)phosphanium bromide (inferred properties) with structurally related quaternary salts:

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features
This compound*	C₄₀H₈₄BrP	~677.02 (calculated)	Not available	High hydrophobicity; likely solid at room temperature. Phosphonium core enhances thermal stability.
Tetrakis(decyl)ammonium bromide	C₄₀H₈₄BrN	659.01	14937-42-9	Ammonium analog; used in surfactants and ionic liquids. Lower thermal stability vs. phosphonium salts.
Tetramethylphosphonium bromide	C₄H₁₂BrP	171.02	4519-28-2	Short alkyl chains; lower molecular weight. Used in organic synthesis.
Tetrakis(diethylamino)phosphanium bromide	C₁₆H₄₀BrN₄P	399.4	Not available	Amino-substituted phosphonium salt; potential catalyst in cross-coupling reactions.
Tetraphenylphosphonium bromide	C₂₄H₂₀BrP	419.26	2751-90-8	Aromatic substituents; common in electrochemical studies.

*Inferred properties based on phosphonium salt trends.

Thermal and Chemical Stability

Phosphonium salts, such as Tetrakis(diethylamino)phosphanium bromide, demonstrate superior thermal stability compared to ammonium analogs due to stronger P–C bonds . For example, Tetrakis(phenyl)phosphonium tetrafluoroborate (CAS 426-79-9) remains stable at temperatures exceeding 300°C , whereas ammonium salts like Tetrakis(decyl)ammonium bromide may degrade at lower temperatures. The long alkyl chains in this compound likely enhance its solubility in nonpolar solvents and compatibility with polymer matrices, as seen in methacrylate-based membranes with ionic sites .

Market and Industrial Relevance

While Tetrakis(decyl)ammonium bromide is highlighted in market analyses for its role in surfactants and pharmaceuticals , the phosphonium variant remains niche.